Cas no 1212252-44-2 ((1S)-1-(3-bromo-4-methoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(3-bromo-4-methoxyphenyl)ethan-1-amine
• CAS No: 1212252-44-2
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 2619746
• PubChem ID: 7047694
• Update Time: 2025-06-14

(1S)-1-(3-bromo-4-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-53408
• DTXSID901233530
• (alphaS)-3-Bromo-4-methoxy-alpha-methylbenzenemethanamine
• (1S)-1-(3-bromo-4-methoxyphenyl)ethan-1-amine
• AKOS026730952
• (1S)-1-(3-bromo-4-methoxyphenyl)ethanamine
• 1212252-44-2
• (S)-1-(3-bromo-4-methoxyphenyl)ethanamine

• Inchi： 1S/C9H12BrNO/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-6H,11H2,1-2H3/t6-/m0/s1
• InChI Key： ODYLWSUKSYAEEN-LURJTMIESA-N
• SMILES： BrC1=C(C=CC(=C1)[C@H](C)N)OC

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1S)-1-(3-bromo-4-methoxyphenyl)ethan-1-amine

Comprehensive Overview of (1S)-1-(3-bromo-4-methoxyphenyl)ethan-1-amine (CAS No. 1212252-44-2)

(1S)-1-(3-bromo-4-methoxyphenyl)ethan-1-amine (CAS No. 1212252-44-2) is a chiral amine compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromine and methoxy substitution on the phenyl ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for developing enantioselective catalysts and therapeutic agents.

The compound's CAS number 1212252-44-2 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery. Recent trends highlight its application in asymmetric synthesis, a hot topic in organic chemistry. Users often inquire about its synthetic routes, optical purity, and scalability, underscoring the demand for practical and efficient production methods. Advances in green chemistry have also spurred interest in eco-friendly protocols for preparing such chiral amines.

From a structural perspective, the bromo-methoxy motif in (1S)-1-(3-bromo-4-methoxyphenyl)ethan-1-amine offers versatile reactivity. It serves as a precursor for Suzuki-Miyaura cross-coupling reactions, a widely used technique in medicinal chemistry. Laboratories focusing on neuropharmacology explore its derivatives for modulating neurotransmitter systems, aligning with the surge in mental health research. Questions about its solubility, stability, and storage conditions are common among industrial users, emphasizing the need for detailed technical data.

In the context of AI-driven drug design, this compound's 3D conformation is analyzed for virtual screening workflows. Computational chemists leverage its chiral center to model interactions with biological targets, a trending approach in precision medicine. Additionally, its metabolic pathways are studied to predict pharmacokinetics, addressing frequent queries about ADME properties (Absorption, Distribution, Metabolism, Excretion).

The agrochemical sector values (1S)-1-(3-bromo-4-methoxyphenyl)ethan-1-amine for developing crop protection agents. Its halogenated aromatic system is pivotal in designing herbicides and fungicides with improved selectivity. Sustainability concerns have led to searches for biodegradable variants of such compounds, reflecting broader environmental priorities.

Analytical techniques like HPLC and chiral chromatography are essential for quality control, ensuring high enantiomeric excess (>99%). Researchers often seek guidance on column selection and mobile phase optimization for separating its enantiomers. Regulatory compliance, particularly REACH and GMP standards, is another frequent discussion point for commercial suppliers.

In summary, (1S)-1-(3-bromo-4-methoxyphenyl)ethan-1-amine (CAS No. 1212252-44-2) bridges multiple scientific disciplines. Its applications span from pharmaceutical intermediates to agrochemical innovations, driven by advancements in catalysis and computational modeling. As interest in chiral building blocks grows, this compound remains a focal point for both academic and industrial research.